Cas no 2227680-72-8 (rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227680-72-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5779915
• PubChem ID: 165628667
• Update Time: 2025-07-15

rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1786960
• 2227680-72-8

• Inchi： 1S/C13H20N2O2/c1-6-15-8(3)9(7(2)14-15)10-11(12(16)17)13(10,4)5/h10-11H,6H2,1-5H3,(H,16,17)/t10-,11+/m1/s1
• InChI Key： WYHJQOGTSVMAOD-MNOVXSKESA-N
• SMILES： OC([C@@H]1[C@@H](C2C(C)=NN(CC)C=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227680-72-8)

The compound rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227680-72-8) is a cyclopropane derivative with a pyrazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and pyrazole group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its stereochemistry and functional groups, which are critical for modulating biological activity.

In recent years, the demand for chiral compounds like rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound's stereospecificity is a key focus, as it influences binding affinity and metabolic stability in therapeutic agents. Additionally, its pyrazole-cyclopropane hybrid structure aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for target engagement.

The synthesis of CAS No. 2227680-72-8 involves multi-step organic reactions, including cyclopropanation and pyrazole functionalization. Its racemic mixture presents opportunities for enantiomeric separation, a topic frequently searched in pharmaceutical chemistry forums. Users often inquire about chiral resolution techniques or stereoselective synthesis methods for such compounds, reflecting the growing emphasis on precision medicine and green chemistry.

From an industrial perspective, rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is explored for its role in crop protection formulations. Its pyrazole moiety is known to exhibit herbicidal and insecticidal properties, making it relevant to sustainable agriculture discussions. Searches for eco-friendly agrochemicals often highlight derivatives of this compound, underscoring its potential in reducing environmental impact.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently queried by chemists. The carboxylic acid group in its structure allows for further derivatization, a feature leveraged in prodrug development—a hot topic in drug delivery optimization. Questions about structure-activity relationships (SAR) for similar scaffolds are common in academic and industrial research circles.

In summary, rac-(1R,3R)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile building block with applications spanning medicinal chemistry and agrochemical innovation. Its CAS No. 2227680-72-8 serves as a pivotal reference for researchers exploring stereochemistry, molecular design, and sustainable synthesis, aligning with global trends toward targeted therapeutics and environmentally conscious solutions.